2-(Carbmethoxy)methylamino-4-chlorobenzonitrile

• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• IUPAC Name: methyl 2-(5-chloro-2-cyanoanilino)acetate
• InChI: InChI=1S/C10H9ClN2O2/c1-15-10(14)6-13-9-4-8(11)3-2-7(9)5-12/h2-4,13H,6H2,1H3
• InChI Key: MRPKHZZHOLDUSS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=C(C=CC(=C1)Cl)C#N

Description

2-(Carbmethoxy)methylamino-4-chlorobenzonitrile is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 2-amino-4-chlorobenzonitrile (12.9 g, 85 mmol) in anhydrous dimethylformamide (15 mL). Add potassium carbonate (7.6 g, 90 mmol) and methyl bromoacetate (7.8 mL, 90 mmol) and stir at 70° C. for 5 days. Add additional methyl bromoacetate (78 mL, 90 mmol) and continue heating for 1 day. Dilute with ethyl acetate (300 mL), wash with water, separate the organic phase and dry (MgSO4). Evaporate the solvent in vacuo and purify by flash chromatography (25% ethyl acetate/hexane). Recrystallize (hexane) to give the title compound (7 g, 36%).